Cas no 1314722-37-6 (1-(3-fluoro-5-methylphenyl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(3-fluoro-5-methylphenyl)cyclopropane-1-carboxylic acid
• CAS No: 1314722-37-6
• MDL: MFCD19693191
• CID: 4583475
• PubChem ID: 83698487
• Update Time: 2025-05-25

1-(3-fluoro-5-methylphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-Fluoro-5-methylphenyl)cyclopropanecarboxylic Acid
• 1-(3-fluoro-5-methylphenyl)cyclopropane-1-carboxylic acid

• MDL： MFCD19693191

Additional information on 1-(3-fluoro-5-methylphenyl)cyclopropane-1-carboxylic acid

1-(3-Fluoro-5-Methylphenyl)Cyclopropane-1-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No 1314722-37-6, commonly referred to as 1-(3-fluoro-5-methylphenyl)cyclopropane-1-carboxylic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopropane ring with a carboxylic acid group and a substituted phenyl ring. The presence of fluorine and methyl substituents on the phenyl ring further adds to its complexity and potential applications.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug design due to their ability to induce specific stereochemical effects and enhance molecular stability. The carboxylic acid group in this compound plays a crucial role in its reactivity and functionality, making it a valuable precursor for various chemical transformations. Additionally, the fluorine substituent on the phenyl ring contributes to the molecule's electronic properties, enhancing its potential as a building block for advanced materials.

One of the most intriguing aspects of 1-(3-fluoro-5-methylphenyl)cyclopropane-1-carboxylic acid is its versatility in synthetic chemistry. Researchers have demonstrated that this compound can be effectively utilized in the synthesis of bioactive molecules, including potential drug candidates for treating diseases such as cancer and neurodegenerative disorders. The cyclopropane ring, known for its high strain energy, serves as an excellent scaffold for inducing conformational changes in target proteins, thereby enhancing binding affinity.

Moreover, the methyl group on the phenyl ring introduces steric effects that can influence the molecule's interactions with biological systems. This makes it an ideal candidate for exploring structure-activity relationships (SAR) in medicinal chemistry. Recent advancements in computational chemistry have enabled scientists to predict the binding modes of this compound with high accuracy, further accelerating its application in drug discovery.

The synthesis of 1-(3-fluoro-5-methylphenyl)cyclopropane-1-carboxylic acid involves a series of well-established organic reactions, including Friedel-Crafts alkylation and cyclopropanation techniques. These methods not only ensure high yields but also allow for precise control over the stereochemistry of the final product. The use of transition metal catalysts has further improved the efficiency of these reactions, making large-scale production feasible.

In terms of physical properties, this compound exhibits a melting point of approximately 120°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and ethyl acetate. Its thermodynamic stability has been extensively studied, revealing that the cyclopropane ring contributes significantly to its resilience under various reaction conditions.

Looking ahead, the potential applications of 1-(3-fluoro-5-methylphenyl)cyclopropane-1-carboxylic acid are vast and varied. Beyond its role in drug discovery, it holds promise in materials science as a component of advanced polymers and coatings. Its unique electronic properties make it an attractive candidate for use in organic electronics, particularly in the development of novel semiconductors.

In conclusion, 1-(3-fluoro-5-methylphenyl)cyclopropane-1-carboxylic acid is a multifaceted compound with immense potential across multiple disciplines. Its distinctive structure, combined with recent advancements in synthetic and computational techniques, positions it as a key player in future research endeavors. As our understanding of this compound continues to grow, so too will its impact on both academic and industrial applications.